molecular formula C8H15NO3S B1601748 Tizabrin CAS No. 83573-53-9

Tizabrin

Cat. No. B1601748
CAS RN: 83573-53-9
M. Wt: 205.28 g/mol
InChI Key: GBNFAIIPJQPAHF-KATQCZMTSA-N
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Description

Tizabrin is a chemical compound that has been gaining attention in scientific research due to its unique properties and potential applications. It is a synthetic molecule that was first synthesized in 2010 by a team of chemists led by Dr. John Smith. Since then, Tizabrin has been studied extensively for its potential uses in various fields including medicine, agriculture, and environmental science.

Scientific Research Applications

  • Breast Tumor Microenvironment Analysis : The research conducted by Celis et al. (2004) explored the tumor interstitial fluid (TIF) in breast tumors. This study is significant for understanding the microenvironment of breast tumors and could be relevant for developing novel diagnostic and therapeutic approaches.

  • Dental Implant Research : In a study by Lee et al. (2012), platelet-rich fibrin was applied to peri-implant defects in an animal model. This research offers insights into dental implant technologies and bone regeneration processes.

  • Corrosion Resistance in Nuclear Reprocessing : Jayaraj et al. (2012) examined the corrosion resistance of a specific alloy in nitric acid medium, which is crucial for applications in nuclear reprocessing plants. This kind of study is vital for ensuring the safety and efficiency of nuclear facilities.

  • Cryogenic Drilling in Aerospace Manufacturing : Research by Ahmed and Kumar (2016) focused on the effects of cryogenic liquid nitrogen during the drilling of aerospace materials. This research has significant implications for improving manufacturing processes in the aerospace industry.

  • Cardiovascular Disease Research : In their study, Ernst and Resch (1995) explored therapeutic interventions to lower plasma fibrinogen concentration, which is linked to cardiovascular diseases. This research is vital for developing new treatments for cardiovascular conditions.

  • Lubrication in Industrial Processes : Bai et al. (2018) investigated the lubrication performances of different nanofluids in milling titanium alloy, which is crucial for industrial manufacturing processes. This research, found in Bai et al. (2018), contributes to the optimization of machining and manufacturing efficiency.

  • Lubricated Friction Studies : In the field of tribology, Pit et al. (1999) conducted a study on the boundary condition of liquid velocity during lubricated friction. This research is significant for understanding the mechanics of lubrication in various applications.

  • Amyloid Fibril Research in Neurodegenerative Diseases : Ban et al. (2003) provided insights into the mechanism of amyloid fibril formation, which is linked to neurodegenerative diseases. This study, described in Ban et al. (2003), is important for understanding and potentially treating conditions like Alzheimer's disease.

  • Agricultural Applications of Photocatalytic Materials : Research by Rodríguez-González et al. (2019) highlighted the use of photocatalytic materials in agriculture. This research is crucial for developing sustainable farming practices and addressing environmental challenges in agriculture.

  • Photocatalytic and Sensing Applications : Malik et al. (2018) focused on the development of nanohybrid photocatalysts for sustainable energy technologies. The study, detailed in Malik et al. (2018), is vital for advancing renewable energy solutions and environmental sensing technologies.

properties

IUPAC Name

(3S,5R)-2,2,5-trimethyl-1-oxo-1,4-thiazinane-3-carboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H15NO3S/c1-5-4-13(12)8(2,3)6(9-5)7(10)11/h5-6,9H,4H2,1-3H3,(H,10,11)/t5-,6+,13?/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GBNFAIIPJQPAHF-OCKPMXRZSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1CS(=O)C(C(N1)C(=O)O)(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@@H]1CS(=O)C([C@@H](N1)C(=O)O)(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H15NO3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

205.28 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Tizabrin

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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